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Compound of Interest

Compound Name:
6-Amino-2,3-dimethylphenol

hydrochloride

CAS No.: 131142-40-0

Cat. No.: B1283196

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 6-Amino-2,3-dimethylphenol
hydrochloride, a substituted aminophenol of interest in various chemical and pharmaceutical

research domains. As a Senior Application Scientist, this document is structured to deliver not

just data, but also contextual insights into the characterization, potential synthesis, and

applications of this compound. While specific experimental data for the hydrochloride salt is

limited in publicly accessible literature, this guide synthesizes available information on the

parent compound and related isomers to provide a thorough and practical resource.

Section 1: Core Identifiers and Chemical Structure
6-Amino-2,3-dimethylphenol hydrochloride is a chemical compound with a defined

molecular structure. While a dedicated PubChem Compound ID (CID) for the hydrochloride salt

is not readily available, its fundamental properties are well-documented.
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Table 1: Core Identifiers for 6-Amino-2,3-dimethylphenol Hydrochloride

Identifier Value Source

CAS Number 131142-40-0 CymitQuimica[1]

Molecular Formula C₈H₁₂ClNO CymitQuimica[1]

Molecular Weight 173.64 g/mol CymitQuimica[1]

InChI Key
JMFACRGHRXTMDB-

UHFFFAOYSA-N
CymitQuimica[1]

It is important to note that while the CAS number is specific to the hydrochloride salt, other

identifiers such as a PubChem CID, EC number, and a canonical SMILES string are not

distinctly available for this salt form in major public databases. For reference, the free base, 6-

Amino-2,3-dimethylphenol, and its isomers have documented identifiers.

Caption: 2D Structure of 6-Amino-2,3-dimethylphenol hydrochloride.

Section 2: Physicochemical Properties
Detailed experimental data on the physicochemical properties of 6-Amino-2,3-dimethylphenol
hydrochloride are not extensively reported. However, properties can be inferred from data

available for the parent compound and its isomers.

Table 2: Physicochemical Properties of Related Aminodimethylphenol Isomers
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Property
3-Amino-2,6-
dimethylphenol

6-Amino-2,4-
xylenol

2,3-Dimethylphenol

Molecular Formula C₈H₁₁NO C₈H₁₁NO C₈H₁₀O

Molecular Weight 137.18 g/mol 137.18 g/mol 122.16 g/mol

Melting Point 102.3 – 103.1°C Not Available 70-73 °C

Boiling Point
Decomposes at

~250°C
Not Available 217 °C

Solubility
< 12 g/L in propylene

glycol
Not Available

Slightly soluble in

water

LogP 0.19 (pH 7.0) 1.6 2.34

pKa Not Available Not Available 10.48

Note: The data for 3-Amino-2,6-dimethylphenol is from a safety assessment by the Scientific

Committee on Consumer Safety[2]. Data for 6-Amino-2,4-xylenol and 2,3-Dimethylphenol are

from PubChem and other chemical databases.

The hydrochloride salt is expected to have higher water solubility compared to its free base due

to the ionic nature of the amine hydrochloride group.

Section 3: Synthesis and Manufacturing
A specific, documented synthesis route for 6-Amino-2,3-dimethylphenol hydrochloride is not

readily available in peer-reviewed literature. However, the synthesis of aminophenols generally

involves two main strategies: the reduction of a corresponding nitrophenol or the amination of a

phenol.

A plausible synthetic pathway for the parent compound, 6-Amino-2,3-dimethylphenol, could

involve the nitration of 2,3-dimethylphenol followed by the reduction of the resulting nitrophenol.

Caption: Plausible synthesis route for 6-Amino-2,3-dimethylphenol hydrochloride.

The final step would involve treating the free base with hydrochloric acid to form the

hydrochloride salt. The choice of reducing agent in the second step is critical to avoid unwanted
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side reactions. Catalytic hydrogenation is often a clean and efficient method for this

transformation.

Section 4: Applications in Research and Drug
Development
While specific applications for 6-Amino-2,3-dimethylphenol hydrochloride are not widely

documented, compounds within the aminophenol class are valuable intermediates in the

synthesis of a variety of biologically active molecules.

Pharmaceutical Scaffolds: Aminophenols serve as key building blocks for the synthesis of

various pharmaceutical agents. Their bifunctional nature (possessing both an amino and a

hydroxyl group) allows for diverse chemical modifications to generate libraries of compounds

for drug discovery screening.

Precursors to Bioactive Molecules: The structural motif of aminophenol is present in a range

of compounds with demonstrated biological activity, including analgesic and antipyretic

agents.

Redox-Active Moieties: The phenol group can undergo oxidation, and this property can be

exploited in the design of probes for reactive oxygen species or as part of redox-active drug

delivery systems.

Section 5: Experimental Workflow for
Characterization
For a novel or less-characterized compound like 6-Amino-2,3-dimethylphenol
hydrochloride, a systematic characterization workflow is essential to confirm its identity and

purity.
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Caption: A generalized workflow for the characterization of a synthesized aminophenol

hydrochloride.

Step-by-Step Methodologies:
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To confirm the proton and carbon framework of the molecule.

Protocol:

1. Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

2. Acquire ¹H NMR and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz).

3. Analyze the chemical shifts, integration, and coupling patterns to confirm the presence

of the aromatic protons, methyl groups, and the overall substitution pattern. The

presence of the hydrochloride salt may influence the chemical shift of protons near the

amino group.
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Infrared (IR) Spectroscopy:

Objective: To identify the key functional groups.

Protocol:

1. Prepare the sample as a KBr pellet or using an ATR (Attenuated Total Reflectance)

accessory.

2. Acquire the IR spectrum over a range of 4000-400 cm⁻¹.

3. Look for characteristic absorption bands for O-H (broad, ~3200-3600 cm⁻¹), N-H (amine

salt, broad, ~2400-3200 cm⁻¹), C-H (aromatic and aliphatic, ~2850-3100 cm⁻¹), and

C=C (aromatic, ~1450-1600 cm⁻¹) stretching vibrations.

Mass Spectrometry (MS):

Objective: To determine the molecular weight and fragmentation pattern.

Protocol:

1. Dissolve a small amount of the sample in a suitable solvent (e.g., methanol,

acetonitrile).

2. Analyze using an appropriate ionization technique, such as Electrospray Ionization

(ESI).

3. Observe the mass-to-charge ratio (m/z) of the molecular ion corresponding to the free

base [M+H]⁺.

Section 6: Safety and Handling
As with all chemicals, 6-Amino-2,3-dimethylphenol hydrochloride should be handled with

care in a well-ventilated laboratory environment. General safety precautions for aminophenols

should be followed.

Personal Protective Equipment (PPE): Wear appropriate safety glasses, gloves, and a lab

coat.
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Handling: Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse

thoroughly with water.

Storage: Store in a cool, dry place away from oxidizing agents.

Aminophenols as a class can be toxic and may cause skin and respiratory irritation. Some

aminophenols have been shown to cause methemoglobinemia.[3]

Section 7: Conclusion
6-Amino-2,3-dimethylphenol hydrochloride represents a chemical entity with potential for

further exploration in synthetic and medicinal chemistry. While comprehensive data for this

specific salt is not yet abundant in public domains, this guide provides a foundational

understanding based on its chemical class and available information on related compounds.

Further research into its synthesis, properties, and applications is warranted to fully elucidate

its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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